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Compound of Interest

Compound Name: AZD8329

Cat. No.: B1684384 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: AZD8329 is a potent and selective inhibitor of the 11β-hydroxysteroid

dehydrogenase type 1 (11β-HSD1) enzyme, a potential therapeutic target for type 2 diabetes

and metabolic syndrome.[1][2][3] Understanding the pharmacokinetic profile of AZD8329 is

crucial for the design and interpretation of preclinical efficacy and safety studies. These

application notes provide a summary of the pharmacokinetic properties of AZD8329 in rats and

detailed protocols for conducting such analyses.

Pharmacokinetic Data Summary
The pharmacokinetic parameters of AZD8329 have been evaluated in rats following single and

repeat oral administrations. The available data from preclinical studies are summarized below.

Table 1: Single-Dose Pharmacokinetic Parameters of AZD8329 in Han Wistar Rats

Dose (mg/kg, oral) Cmax (µM) Cmin (µM)
Plasma
Concentration
Relative to IC50

10 - - ~5x IC50[1]

60 1.4 (free) 0.20 (free)
Maintained above in

vivo IC50 (0.10 µM)[4]
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Note: Specific values for AUC, Tmax, and half-life are not publicly available in the reviewed

literature.

Table 2: Repeat-Dose (7 days) Study Design in Rats

Dose (mg/kg, oral, once
daily)

Vehicle Observations

60
Hydroxypropylmethylcellulose

(HPMC)

Average free plasma

concentrations did not fall

below 0.20 µM.[4]

120
Hydroxypropylmethylcellulose

(HPMC)

Ensured continuous drug

levels above the in vivo IC50.

[4]

Experimental Protocols
Animal Studies
This protocol outlines the procedures for single-dose and repeat-dose pharmacokinetic studies

of AZD8329 in rats.

1.1. Animals:

Species: Male Han Wistar or Wistar rats.[1]

Housing: Animals should be housed in controlled conditions (22 ± 2°C, 12-hour light/dark

cycle) with ad libitum access to standard chow and water.[5] Acclimatize animals for at least

one week before the experiment.[6]

1.2. Drug Formulation and Administration:

Formulation: Prepare a suspension of AZD8329 in a vehicle such as 0.5% (w/v)

hydroxypropylmethylcellulose (HPMC) with 0.1% (w/v) polysorbate 80.[4]

Administration: Administer AZD8329 orally (p.o.) via gavage.[4][6] For intravenous (i.v.)

administration, a suitable solubilizing vehicle should be used and administered via a tail vein.
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1.3. Single-Dose (Acute) Study Design:

Fast rats overnight (approximately 12 hours) before dosing, with water available ad libitum.

[7]

Divide animals into dose groups (e.g., vehicle, 10 mg/kg, 30 mg/kg, 100 mg/kg).

Administer a single oral dose of AZD8329 or vehicle.

Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and

24 hours post-dose).[5]

Blood can be collected via a cannulated vein or through sparse sampling from different

animals at each time point.[6][7]

Process blood to obtain plasma.

1.4. Repeat-Dose Study Design:

Administer AZD8329 or vehicle orally once daily for 7 consecutive days at doses such as 60

mg/kg and 120 mg/kg.[4]

On day 7, collect blood samples at various time points after the final dose to determine the

steady-state pharmacokinetic profile.[4]

Cardiac blood can be collected at terminal time points.[4]

Experimental Workflow for a Single-Dose Pharmacokinetic Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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